Cas no 1087792-33-3 (5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)-)

5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)-, is a specialized sulfonyl chloride derivative featuring an isoxazole core substituted with a 4-fluorophenyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing molecules. Its reactive sulfonyl chloride moiety enables efficient coupling with nucleophiles, such as amines, facilitating the construction of complex pharmacophores or agrochemicals. The presence of the fluorophenyl group enhances its utility in medicinal chemistry, offering potential for improved binding affinity or metabolic stability in target molecules. The compound is handled under inert conditions due to its moisture sensitivity, ensuring optimal reactivity in synthetic applications.

5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)- structure

1087792-33-3 structure

Product Name:5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)-

CAS No:1087792-33-3

MF:C₁₀H₇ClFNO₃S

MW:275.683883905411

CID:5186135

Update Time:2026-03-05

5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)-
- Inchi： 1S/C10H7ClFNO3S/c11-17(14,15)6-9-5-10(13-16-9)7-1-3-8(12)4-2-7/h1-5H,6H2
- InChI Key： YRFXJTPAQIOFIG-UHFFFAOYSA-N
- SMILES： O1C(CS(Cl)(=O)=O)=CC(C2=CC=C(F)C=C2)=N1

5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37519-0.05g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	0.05g	$66.0	2023-02-10
Enamine	EN300-37519-0.1g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	0.1g	$98.0	2023-02-10
Enamine	EN300-37519-0.25g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	0.25g	$142.0	2023-02-10
Enamine	EN300-37519-0.5g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	0.5g	$271.0	2023-02-10
Enamine	EN300-37519-1.0g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	1.0g	$371.0	2023-02-10
Enamine	EN300-37519-2.5g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	2.5g	$726.0	2023-02-10
Enamine	EN300-37519-5.0g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	5.0g	$1074.0	2023-02-10
Enamine	EN300-37519-10.0g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	76%	10.0g	$1593.0	2023-02-10
Ambeed	A1106283-1g	[3-(4-Fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	95%	1g	$298.0	2024-04-26
Ambeed	A1106283-5g	[3-(4-Fluorophenyl)-1,2-oxazol-5-yl]methanesulfonyl chloride	1087792-33-3	95%	5g	$866.0	2024-04-26

5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)- Related Literature

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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-Isoxazolemethanesulfonyl chloride, 3-(4-fluorophenyl)-

5-Isoxazolemethanesulfonyl Chloride, 3-(4-Fluorophenyl)-: A Comprehensive Overview

The compound with CAS No. 1087792-33-3, commonly referred to as 5-Isoxazolemethanesulfonyl Chloride, 3-(4-Fluorophenyl)-, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines an isoxazole ring system with a sulfonyl chloride functional group and a fluorophenyl substituent. The combination of these structural elements makes it a versatile building block for the construction of complex molecules with potential applications in drug discovery and materials science.

Recent advancements in synthetic chemistry have highlighted the importance of such heterocyclic compounds in the development of bioactive molecules. The isoxazole ring system is particularly valuable due to its ability to participate in various chemical transformations, including nucleophilic substitutions and cycloadditions. Moreover, the presence of a sulfonyl chloride group introduces electrophilic character to the molecule, enabling it to act as a reactive intermediate in coupling reactions. This dual functionality makes 5-Isoxazolemethanesulfonyl Chloride, 3-(4-Fluorophenyl)- an attractive substrate for researchers aiming to construct diverse chemical libraries.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the isoxazole core. This is often achieved through cyclization reactions involving β-keto esters or related precursors under acidic or basic conditions. The introduction of the sulfonyl chloride group requires careful control over reaction conditions to ensure selective substitution at the desired position on the isoxazole ring. The fluorophenyl substituent is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific synthetic strategy employed.

One of the most promising applications of 5-Isoxazolemethanesulfonyl Chloride, 3-(4-Fluorophenyl)- lies in its potential as a precursor for drug candidates targeting various therapeutic areas. Recent studies have demonstrated that analogs of this compound exhibit potent activity against cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, its ability to act as a bioisostere for other functional groups makes it a valuable tool in medicinal chemistry for optimizing drug candidates.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under ambient conditions is satisfactory, though it should be stored in a cool, dry place to prevent hydrolysis of the sulfonyl chloride group.

From an environmental perspective, understanding the fate and behavior of 5-Isoxazolemethanesulfonyl Chloride, 3-(4-Fluorophenyl)- in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, with findings suggesting that it undergoes rapid transformation under microbial action when exposed to aqueous environments.

In conclusion, 5-Isoxazolemethanesulfonyl Chloride, 3-(4-Fluorophenyl)- (CAS No. 1087792-33-3) represents a significant advancement in modern organic chemistry due to its unique structure and versatile reactivity. Its role as a key intermediate in drug discovery and materials science underscores its importance in contemporary research efforts.